Cas no 1058188-83-2 (1-methanesulfonyl-N-[(2Z)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]piperidine-3-carboxamide)

• Product Name: 1-methanesulfonyl-N-[(2Z)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]piperidine-3-carboxamide
• CAS No: 1058188-83-2
• MF: C₁₅H₁₉N₃O₃S₂
• MW: 353.459660768509
• CID: 5981722
• PubChem ID: 44086182
• Update Time: 2025-05-19

1-methanesulfonyl-N-[(2Z)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methanesulfonyl-N-[(2Z)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]piperidine-3-carboxamide
• NFRYBTQFFXYVGS-NXVVXOECSA-N
• N-(3-methyl-1,3-benzothiazol-2-ylidene)-1-methylsulfonylpiperidine-3-carboxamide
• VU0636999-1
• AKOS024499947
• F5140-0026
• SR-01000921282-1
• (Z)-N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)-1-(methylsulfonyl)piperidine-3-carboxamide
• 1058188-83-2
• SR-01000921282

• Inchi： 1S/C15H19N3O3S2/c1-17-12-7-3-4-8-13(12)22-15(17)16-14(19)11-6-5-9-18(10-11)23(2,20)21/h3-4,7-8,11H,5-6,9-10H2,1-2H3/b16-15+
• InChI Key： NFRYBTQFFXYVGS-FOCLMDBBSA-N
• SMILES： N1(S(C)(=O)=O)CCCC(C(/N=C2\N(C)C3=CC=CC=C3S\2)=O)C1

Computed Properties

• Exact Mass: 353.08678382g/mol
• Monoisotopic Mass: 353.08678382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 104Ų

Additional information on 1-methanesulfonyl-N-[(2Z)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]piperidine-3-carboxamide

Introduction to 1-methanesulfonyl-N-[(2Z)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]piperidine-3-carboxamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1058188-83-2, identified as 1-methanesulfonyl-N-[(2Z)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]piperidine-3-carboxamide, represents a fascinating intersection of medicinal chemistry and pharmacological innovation. This molecule, characterized by its intricate structural framework, has garnered attention in recent years due to its potential applications in addressing complex biological targets. The structural motif incorporates a benzothiazole core, a scaffold well-documented for its pharmacological activity, alongside a piperidine moiety, which is frequently employed to enhance solubility and metabolic stability in drug candidates.

In the realm of chemical biology, the synthesis and characterization of such heterocyclic compounds are of paramount importance. The benzothiazole ring system is particularly noteworthy for its role in various therapeutic interventions, including antimicrobial, anti-inflammatory, and anticancer agents. The specific configuration of the (2Z)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene moiety in this compound suggests a unique electronic and steric environment that may interact selectively with biological targets. This aspect has been a focus of recent research efforts aimed at developing novel small-molecule inhibitors.

The introduction of the 1-methanesulfonyl group at the N-terminal position further modulates the pharmacophoric properties of the molecule. Sulfonyl groups are commonly incorporated into drug candidates due to their ability to enhance binding affinity and metabolic stability. This modification may contribute to the compound's potential as a lead structure in medicinal chemistry campaigns. The piperidine ring, positioned as it is in the side chain, serves not only as a lipophilic anchor but also as a conformational hinge that can influence binding interactions within biological macromolecules.

Recent advancements in computational chemistry have enabled more sophisticated modeling of molecular interactions, allowing researchers to predict binding affinities and optimize structures with greater precision. The benzothiazole-piperidine hybrid scaffold exemplifies how integrating different pharmacophoric elements can yield compounds with enhanced biological activity. In particular, studies have shown that such hybrids can exhibit improved selectivity over known therapeutic agents, minimizing off-target effects—a critical consideration in modern drug development.

The synthesis of 1-methanesulfonyl-N-[(2Z)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]piperidine-3-carboxamide involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps typically include condensation reactions to form the benzothiazole core followed by functionalization at the piperidine nitrogen. The use of advanced catalytic methods has streamlined these processes, reducing both reaction times and byproduct formation—a trend that aligns with green chemistry principles.

From a pharmacological perspective, this compound has been explored for its interactions with enzymes and receptors implicated in various diseases. The benzothiazole moiety is known to engage with heme-containing proteins and other metalloenzymes, which are often pivotal in disease pathways. Preliminary computational studies suggest that modifications to the (2Z)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene group could fine-tune binding interactions with target proteins. Such insights are invaluable for designing next-generation inhibitors with improved efficacy and reduced toxicity.

The role of structure-based drug design cannot be overstated in modern pharmaceutical research. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided critical insights into how small molecules interact with their biological targets at an atomic level. These structural determinations have guided medicinal chemists in optimizing lead compounds like 1-methanesulfonyl-N-[(2Z)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]piperidine-3-carboxamide for enhanced potency and selectivity.

In conclusion, the compound identified by CAS number 1058188-83-2 represents a significant advancement in chemical biology research. Its unique structural features—combining a benzothiazole core with a piperidine side chain and a 1-methanesulfonyl group—position it as a promising candidate for further development into therapeutic agents. As computational methods continue to evolve and synthetic techniques become more efficient, compounds like this one will play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.